Cas no 2034402-03-2 (1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane
• CAS No: 2034402-03-2
• MF: C₁₅H₂₂N₆O₃S₂
• MW: 398.503579616547
• CID: 5350530
• Update Time: 2025-05-19

1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
• [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(4-propylthiadiazol-5-yl)methanone
• 1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane

• Inchi： 1S/C15H22N6O3S2/c1-3-5-13-14(25-18-17-13)15(22)20-6-4-7-21(9-8-20)26(23,24)12-10-16-19(2)11-12/h10-11H,3-9H2,1-2H3
• InChI Key： GKBOBSDSQCRLOI-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2=C(CCC)N=NS2)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 599
• XLogP3: 0.7
• Topological Polar Surface Area: 138

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane

Compound CAS No. 2034402-03-2: 1-(1-Methyl-1H-Pyrazol-4-Yl)Sulfonyl-4-(4-Propyl-1,2,3-Thiadiazole-5-Carbonyl)-1,4-Diazepane

The compound with CAS No. 2034402-03-2, known as 1-(1-methyl-1H-pyrazol-4-yl)sulfonyl-4-(4-propyl-1,2,3-thiadiazole-5-carbonyl)-1,4-diazepane, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a diazepane ring system, a sulfonyl group, and heterocyclic moieties such as pyrazole and thiadiazole. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The presence of the pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, is known to enhance the molecule's stability and bioavailability. Similarly, the thiadiazole moiety introduces sulfur into the structure, which can significantly influence the compound's electronic properties and its ability to interact with biological targets. The combination of these groups within a single molecule makes it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced synthetic techniques, including Suzuki coupling and nucleophilic substitution reactions, to construct the complex architecture of this molecule. The use of these methods has not only improved the efficiency of synthesis but also opened up new avenues for modifying the structure to explore its full potential in different fields.

In terms of applications, this compound has shown remarkable activity in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that it could be a lead compound for developing treatments for Alzheimer's disease and other related conditions. Additionally, its unique chemical profile makes it a valuable tool in medicinal chemistry for designing novel bioactive molecules.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the diazepane ring plays a critical role in determining the molecule's binding affinity to target proteins. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is essential for predicting its reactivity in different chemical environments.

The integration of experimental and computational approaches has been instrumental in unlocking the full potential of this compound. By leveraging cutting-edge research techniques, scientists are now better equipped to optimize its properties for specific applications. For example, modifications to the propyl group on the thiadiazole ring have been shown to significantly alter the compound's pharmacokinetic profile, making it more suitable for oral administration.

In conclusion, the compound with CAS No. 2034402-03-2 represents a significant advancement in organic chemistry and drug discovery. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future developments in medicinal chemistry.